[4-[3-methoxy-3-oxo-2-(3-oxo-1H-isoindol-2-yl)propyl]phenyl] 3-(trifluoromethyl)benzoate

• IUPAC Name: [4-[3-methoxy-3-oxo-2-(3-oxo-1H-isoindol-2-yl)propyl]phenyl] 3-(trifluoromethyl)benzoate
• InChI: InChI=1S/C26H20F3NO5/c1-34-25(33)22(30-15-18-5-2-3-8-21(18)23(30)31)13-16-9-11-20(12-10-16)35-24(32)17-6-4-7-19(14-17)26(27,28)29/h2-12,14,22H,13,15H2,1H3
• InChI Key: JGHZQEVOYZFRLX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(CC1=CC=C(C=C1)OC(=O)C2=CC(=CC=C2)C(F)(F)F)N3CC4=CC=CC=C4C3=O
• Molecular Formula: C26H20F3NO5
• DSSTOX Substance ID: DTXSID601113197
• Molecular Weight: 483.4 g/mol
• CAS RN: 477889-53-5

Description

[4-[3-methoxy-3-oxo-2-(3-oxo-1H-isoindol-2-yl)propyl]phenyl] 3-(trifluoromethyl)benzoate is a useful research compound. Its molecular formula is C26H20F3NO5 and its molecular weight is 483.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

The synthesis of complex organic compounds involves the development of novel methods and the characterization of these compounds' crystal structures. For instance, research on related compounds includes the development of new synthesis methods for creating structurally complex molecules, highlighting the importance of such compounds in advancing synthetic chemistry techniques. The detailed structural analysis through techniques like single-crystal X-ray diffraction provides insights into the molecular geometry and electronic structure, which are crucial for designing molecules with desired properties (Zhao et al., 2010).

Photoluminescent Properties

Compounds with specific structural features, such as 1,3,4-oxadiazole derivatives, exhibit photoluminescent properties. These materials are of interest for applications in optoelectronics, including light-emitting diodes and display technologies. The synthesis and characterization of such molecules contribute to the understanding of the relationship between molecular structure and photoluminescent behavior, paving the way for the development of new materials for electronic applications (Jie Han et al., 2010).

Mesomorphic Behavior

The study of mesomorphic behavior in compounds with alkoxybenzylideneamino benzoate structures provides insights into the design of liquid crystalline materials. These materials have applications in displays, sensors, and other technologies that require controlled alignment of molecules. Research in this area focuses on how substituents affect the thermal stability and phase behavior of liquid crystals, which is crucial for their practical application in devices (Y. Matsunaga et al., 1999).

Antimicrobial and Cytotoxicity Studies

Compounds similar in structure to the query chemical are also explored for their biological activities, including antimicrobial and cytotoxic effects. Such studies are foundational for the development of new pharmaceuticals and therapeutic agents. Research in this area involves the synthesis of novel organic compounds and their evaluation against various bacterial strains and cancer cell lines, providing a basis for the development of new treatments (A. Behrami & Florent Dobroshi, 2019).